N-Desalkyl Itraconazole
N-Desalkyl Itraconazole
Brand Name:
Vulcanchem
CAS No.:
89848-41-9
VCID:
VC0046865
InChI:
InChI=1S/C31H30Cl2N8O4/c32-22-1-10-28(29(33)15-22)31(18-40-20-34-19-36-40)44-17-27(45-31)16-43-26-8-6-24(7-9-26)39-13-11-38(12-14-39)23-2-4-25(5-3-23)41-21-35-37-30(41)42/h1-10,15,19-21,27H,11-14,16-18H2,(H,37,42)/t27-,31-/m1/s1
SMILES:
C1CN(CCN1C2=CC=C(C=C2)N3C=NNC3=O)C4=CC=C(C=C4)OCC5COC(O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl
Molecular Formula:
C31H30Cl2N8O4
Molecular Weight:
649.533
N-Desalkyl Itraconazole
CAS No.: 89848-41-9
Reference Standards
VCID: VC0046865
Molecular Formula: C31H30Cl2N8O4
Molecular Weight: 649.533
| CAS No. | 89848-41-9 |
|---|---|
| Product Name | N-Desalkyl Itraconazole |
| Molecular Formula | C31H30Cl2N8O4 |
| Molecular Weight | 649.533 |
| IUPAC Name | 4-[4-[4-[4-[[(2S,4R)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-1H-1,2,4-triazol-5-one |
| Standard InChI | InChI=1S/C31H30Cl2N8O4/c32-22-1-10-28(29(33)15-22)31(18-40-20-34-19-36-40)44-17-27(45-31)16-43-26-8-6-24(7-9-26)39-13-11-38(12-14-39)23-2-4-25(5-3-23)41-21-35-37-30(41)42/h1-10,15,19-21,27H,11-14,16-18H2,(H,37,42)/t27-,31-/m1/s1 |
| Standard InChIKey | FBAPZOQKYAPBHI-DLFZDVPBSA-N |
| SMILES | C1CN(CCN1C2=CC=C(C=C2)N3C=NNC3=O)C4=CC=C(C=C4)OCC5COC(O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl |
| Synonyms | cis-4-[4-[4-[4-[[2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-3H-1,2,4-triazol-3-one; |
| PubChem Compound | 53789808 |
| Last Modified | Nov 11 2021 |
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